Cas no 16478-92-5 (Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI))
16478-92-5 structure
Product Name:Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI)
CAS No:16478-92-5
MF:C20H26N4O6S
MW:450.508643627167
CID:167923
PubChem ID:301228
Update Time:2025-04-19
Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- N-butyl-4-[4-(butylamino)-3-nitrophenyl]sulfonyl-2-nitroaniline
- AC1L6XZ5
- Bis-(4-butylamino-3-nitro-phenyl)-sulfon
- Bis-< 4-butylamino-3-nitro-phenyl> -sulfon
- NSC177732
- NSC-177732
- DTXSID30306587
- 16478-92-5
- Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI)
-
- Inchi: 1S/C20H26N4O6S/c1-3-5-11-21-17-9-7-15(13-19(17)23(25)26)31(29,30)16-8-10-18(22-12-6-4-2)20(14-16)24(27)28/h7-10,13-14,21-22H,3-6,11-12H2,1-2H3
- InChI Key: LCARYSLQNKYTLH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCC)(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCC)(=O)=O
Computed Properties
- Exact Mass: 450.15748
- Monoisotopic Mass: 450.15730574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 144.48
- LogP: 7.03300
Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI) Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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